Cas no 7574-64-3 (1-Chloroisoquinolin-3-amine)
1-Chloroisoquinolin-3-amine structure
Product Name:1-Chloroisoquinolin-3-amine
CAS No:7574-64-3
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD18260346
CID:539037
PubChem ID:12294534
Update Time:2025-08-03
1-Chloroisoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloroisoquinolin-3-amine
- SY316947
- 3-amino-1-chloroisoquinoline
- CS-0146844
- 3-Isoquinolinamine, 1-chloro-
- AS-77158
- D97487
- DTXSID80485331
- EN300-2006519
- MFCD18260346
- SCHEMBL13804169
- 7574-64-3
-
- MDL: MFCD18260346
- Inchi: 1S/C9H7ClN2/c10-9-7-4-2-1-3-6(7)5-8(11)12-9/h1-5H,(H2,11,12)
- InChI Key: IUXVAIRMPDVFDK-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC=CC=2C=C(N)N=1
Computed Properties
- Exact Mass: 178.02991
- Monoisotopic Mass: 178.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91
1-Chloroisoquinolin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189006370-5g |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 5g |
$640.00 | 2023-09-01 | |
| Alichem | A189006370-10g |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 10g |
$1,784.88 | 2022-03-30 | |
| Alichem | A189006370-25g |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 25g |
$2,814.00 | 2022-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269305-100mg |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 100mg |
¥110.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269305-250mg |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 250mg |
¥246.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269305-1g |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 1g |
¥851.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269305-5g |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 5g |
¥1875.0 | 2024-04-18 | |
| Chemenu | CM123790-1g |
1-chloroisoquinolin-3-amine |
7574-64-3 | 95% | 1g |
$352 | 2021-08-05 | |
| Chemenu | CM123790-5g |
1-chloroisoquinolin-3-amine |
7574-64-3 | 95% | 5g |
$795 | 2021-08-05 | |
| Chemenu | CM123790-10g |
1-chloroisoquinolin-3-amine |
7574-64-3 | 95% | 10g |
$1062 | 2021-08-05 |
1-Chloroisoquinolin-3-amine Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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